Cas no 666822-23-7 ((1S,2S)-2-heptylcyclopropane-1-carbaldehyde)

• Product Name: (1S,2S)-2-heptylcyclopropane-1-carbaldehyde
• CAS No: 666822-23-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 2851074
• PubChem ID: 49788163
• Update Time: 2025-04-21

(1S,2S)-2-heptylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 666822-23-7
• DTXSID80678549
• (1S,2S)-2-heptylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-10-8-11(10)9-12/h9-11H,2-8H2,1H3/t10-,11+/m0/s1
• InChI Key： FXFABNAQQWCBRR-WDEREUQCSA-N
• SMILES： O=C[C@H]1C[C@@H]1CCCCCCC

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų